1h-Indole-2-carboxylic acid,1-[4-(1h-pyrrol-1-yl)phenyl]-

• Molecular Formula: C19H14N2O2
• Molecular Weight: 302.3 g/mol
• IUPAC Name: 1-(4-pyrrol-1-ylphenyl)indole-2-carboxylic acid
• InChI: InChI=1S/C19H14N2O2/c22-19(23)18-13-14-5-1-2-6-17(14)21(18)16-9-7-15(8-10-16)20-11-3-4-12-20/h1-13H,(H,22,23)
• InChI Key: WEJUTVVVGMHSPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(N2C3=CC=C(C=C3)N4C=CC=C4)C(=O)O

Description

1h-Indole-2-carboxylic acid,1-[4-(1h-pyrrol-1-yl)phenyl]- is a useful research compound. Its molecular formula is C19H14N2O2 and its molecular weight is 302.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-(4-aminophenyl)-1H-indole-2-carboxylic acid (0.4 g, 1.59 mmol) and 2,5-dimethoxytetrahydrofuran (0.50 g, 3.78 mmol) in 15 mL of glacial acetic acid was heated at 90° C. for 1.5 hours. After removing the solvent the residue was purified by by semi-preparative HPLC to afford the title compound (0.095 mg, 20%) as a beige solid: 1H NMR (DMSO-d6) δ 6.32 (s, 2H), 7.08 (d, J=8.4 Hz, 1H), 7.15-7.25 (m, 1H), 7.25-7.35 (m, 1H), 7.40-7.55 (m, 5H), 7.60-7.70 (m, 3H), 12.82 (br s, 1H); MS (ESI) m/z 303 (MH+); MS (ESI) m/z 301 ([M−H]−); HRMS calcd for C19H15N2O2: 303.1122; found (ESI+): 303.1124; Anal. calcd for C19H14N2O2.0.1H2O: C, 75.0; H, 4.71; N, 9.21. Found: C, 74.90; H, 4.42; N, 9.33.